(S)-3-(1H-Indol-3-yl)-2-(2-methoxy-benzoylamino)-propionic acid

• IUPAC Name: (2S)-3-(1H-indol-3-yl)-2-[(2-methoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C19H18N2O4/c1-25-17-9-5-3-7-14(17)18(22)21-16(19(23)24)10-12-11-20-15-8-4-2-6-13(12)15/h2-9,11,16,20H,10H2,1H3,(H,21,22)(H,23,24)/t16-/m0/s1
• InChI Key: BBBGEPVQUZFQCR-INIZCTEOSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)O
• Isomeric SMILES: COC1=CC=CC=C1C(=O)N[C@@H](CC2=CNC3=CC=CC=C32)C(=O)O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

(S)-3-(1H-Indol-3-yl)-2-(2-methoxy-benzoylamino)-propionic acid, commonly known as SCH 50911, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of GABA-B receptor antagonists and has been found to have a wide range of effects on the central nervous system.

Mechanism of Action

SCH 50911 acts as a selective antagonist of GABA-B receptors, which are known to play a crucial role in the regulation of neuronal excitability. GABA-B receptors are coupled to G-proteins and modulate the activity of ion channels, leading to the inhibition of neurotransmitter release. SCH 50911 has been found to inhibit the function of GABA-B receptors, leading to the enhancement of neurotransmitter release and the modulation of neuronal activity.
Biochemical and Physiological Effects:
SCH 50911 has been found to have a wide range of biochemical and physiological effects on the central nervous system. The compound has been shown to enhance the release of various neurotransmitters such as dopamine, serotonin, and noradrenaline, leading to the modulation of neuronal activity. In addition, SCH 50911 has been found to have anxiolytic and antidepressant effects, suggesting its potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

SCH 50911 has several advantages for lab experiments, including its high potency and selectivity for GABA-B receptors. However, the compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of SCH 50911. One potential area of research is the development of novel analogs of SCH 50911 with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of SCH 50911 in various neurological disorders such as epilepsy, anxiety, depression, and addiction. Finally, the study of the molecular mechanisms underlying the effects of SCH 50911 on the central nervous system could provide valuable insights into the regulation of neuronal excitability and the development of novel therapeutic interventions.

Synthesis Methods

SCH 50911 can be synthesized using a multi-step process that involves the reaction of various chemical intermediates. The synthesis method involves the reaction of 3-indoleacetic acid with 2-methoxybenzoyl chloride to form 3-(2-methoxybenzoyl)-1H-indole-2-carboxylic acid. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-alanine to form the final product SCH 50911.

Scientific Research Applications

SCH 50911 has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, anxiety, depression, and addiction. The compound has been found to have a wide range of effects on the central nervous system, including the modulation of GABA-B receptor activity. GABA-B receptors are known to play a crucial role in the regulation of neuronal excitability, and SCH 50911 has been found to modulate their activity by acting as a potent antagonist.